α-Methyl Branch Lipophilicity and Conformational Effects
The α‑methyl substitution on the benzylic carbon of (2‑ethoxyethyl)[1‑(2‑fluorophenyl)ethyl]amine elevates calculated XLogP3 to 2.0, compared with 1.8 for the direct benzyl analogue (2‑ethoxyethyl)[(2‑fluorophenyl)methyl]amine, while maintaining the same topological polar surface area (TPSA = 21.3 Ų) [1][2]. The extra lipophilicity, combined with an additional heavy atom and the same number of hydrogen‑bond acceptors (3), predicts improved passive membrane permeability without compromising blood‑brain barrier penetrability. In fluorinated phenethylamine SAR, a shift of 0.2–0.5 logP units has been associated with altered CNS distribution [3].
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.0 |
| Comparator Or Baseline | (2-Ethoxyethyl)[(2-fluorophenyl)methyl]amine (CAS 1156425‑23‑8): XLogP3 = 1.8 |
| Quantified Difference | ΔXLogP3 = +0.2 (target more lipophilic); same TPSA (21.3 Ų) |
| Conditions | PubChem‑computed descriptors (XLogP3 3.0, Cactvs 3.4.6.11) |
Why This Matters
The lipophilicity increase provided by the single α‑methyl group enables fine‑tuning of CNS penetration potential relative to the benzyl analogue, which is critical when selecting a building block for neuroscience‑focused libraries.
- [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. View Source
- [2] PubChem Compound Summary, CID 43387967. (2-Ethoxyethyl)[(2-fluorophenyl)methyl]amine. View Source
- [3] Trachsel, D. Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 2012, 4, 577‑590. View Source
